Cas no 1396891-96-5 (1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine)

• Product Name: 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine
• CAS No: 1396891-96-5
• MF: C₁₇H₁₉NO₂S₂
• MW: 333.468261957169
• CID: 6256701
• PubChem ID: 71787018
• Update Time: 2025-11-03

1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine
• 1-[(E)-2-phenylethenyl]sulfonyl-4-thiophen-3-ylpiperidine
• (E)-1-(styrylsulfonyl)-4-(thiophen-3-yl)piperidine
• 1-[(E)-2-phenylethenesulfonyl]-4-(thiophen-3-yl)piperidine
• 1-(Styrylsulfonyl)-4-(thiophen-3-yl)piperidine
• F6184-0628
• VU0534740-1
• 1396891-96-5
• AKOS024535829

• Inchi： 1S/C17H19NO2S2/c19-22(20,13-9-15-4-2-1-3-5-15)18-10-6-16(7-11-18)17-8-12-21-14-17/h1-5,8-9,12-14,16H,6-7,10-11H2/b13-9+
• InChI Key： IFGCZOQDPXIIRT-UKTHLTGXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C2=CSC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 333.08572120g/mol
• Monoisotopic Mass: 333.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74Ų

Additional information on 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine

Recent Advances in the Study of 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine (CAS: 1396891-96-5): A Comprehensive Research Brief

The compound 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine (CAS: 1396891-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights. The information presented here is derived from peer-reviewed publications, patent filings, and conference proceedings, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine as a promising scaffold for drug discovery. Its structural motif, combining a piperidine ring with a thiophene moiety and a sulfonyl group, offers versatile opportunities for interaction with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with particular emphasis on its ability to modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Preliminary in vitro assays have demonstrated significant inhibitory effects, suggesting its utility in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine has shown promise in oncology research. Recent investigations have revealed its ability to induce apoptosis in cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The compound's selectivity for cancer cells over normal cells has been a focal point of these studies, with results indicating a favorable therapeutic index. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, paving the way for structure-activity relationship (SAR) optimization.

The synthesis of 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine has also been a subject of recent advancements. Innovative synthetic routes have been developed to improve yield and purity, with particular attention to the stereoselective formation of the (E)-configured double bond. These methodological improvements have facilitated the production of gram-scale quantities, enabling more extensive biological evaluations. Additionally, derivatization efforts have expanded the chemical space around this scaffold, leading to the identification of analogs with enhanced potency and pharmacokinetic properties.

Despite these promising developments, challenges remain in the translation of 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine into clinical applications. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's multifaceted biological activities and synthetic tractability position it as a valuable candidate for continued investigation. Future research directions may include the exploration of its utility in neurodegenerative diseases and infectious diseases, where its mechanism of action could offer novel therapeutic avenues.

In conclusion, 1-(E)-2-phenylethenesulfonyl-4-(thiophen-3-yl)piperidine (CAS: 1396891-96-5) represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse biological activities, coupled with recent synthetic and mechanistic advancements, underscore its potential as a lead compound for multiple therapeutic indications. As research progresses, this compound is likely to remain a focal point of innovation in the field, offering insights into both fundamental biological processes and practical drug development strategies.